Cas no 2308476-69-7 ((2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid)

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid structure
2308476-69-7 structure
Product Name:(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid
CAS No:2308476-69-7
MF:C25H30N2O6
MW:454.515507221222
CID:6527102
PubChem ID:165547918
Update Time:2025-07-21

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid
    • (2S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxybutanoic acid
    • 2308476-69-7
    • EN300-1491858
    • Inchi: 1S/C25H30N2O6/c1-2-3-12-21(23(29)26-14-13-22(28)24(30)31)27-25(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-22,28H,2-3,12-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t21?,22-/m0/s1
    • InChI Key: JSECUKOXOJGIQL-KEKNWZKVSA-N
    • SMILES: O(C(NC(C(NCC[C@@H](C(=O)O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 454.21038668g/mol
  • Monoisotopic Mass: 454.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 125Ų

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid Pricemore >>

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Additional information on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid

Recent Advances in the Study of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic Acid (CAS: 2308476-69-7)

The compound (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid (CAS: 2308476-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role in peptide synthesis. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of complex peptides, owing to its stability and reactivity under standard SPPS conditions. Recent advancements in synthetic methodologies have further optimized the use of this compound, enabling the production of high-purity peptides with improved yields.

In addition to its applications in peptide synthesis, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid has also been investigated for its potential in drug delivery systems. Studies have shown that the hydroxybutanoic acid moiety in the molecule can enhance the solubility and bioavailability of hydrophobic drugs, making it an attractive candidate for the development of novel drug formulations. Furthermore, the Fmoc group provides a convenient handle for further functionalization, allowing researchers to tailor the compound for specific therapeutic applications.

Recent preclinical studies have explored the therapeutic potential of derivatives of this compound in treating various diseases, including cancer and inflammatory disorders. For instance, researchers have synthesized analogs of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid and evaluated their efficacy in inhibiting key enzymes involved in disease pathways. Preliminary results have been encouraging, with some derivatives exhibiting potent inhibitory activity and favorable pharmacokinetic profiles. These findings highlight the compound's potential as a scaffold for the development of new therapeutic agents.

Despite these promising developments, challenges remain in the large-scale synthesis and application of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential in clinical settings. Ongoing research efforts are focused on overcoming these hurdles, with the aim of translating laboratory findings into practical applications. Collaborative initiatives between academia and industry are expected to play a crucial role in advancing this field.

In conclusion, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid (CAS: 2308476-69-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic utility, drug delivery potential, and therapeutic benefits, paving the way for future innovations. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics and biomedical technologies.

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